4-chloro-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide
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Description
The compound “4-chloro-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide” is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry . These include a pyridine ring, a 1,2,3-triazole ring, a benzenesulfonamide moiety, and a trifluoromethyl group. Such structural features are often found in bioactive molecules and pharmaceuticals .
Scientific Research Applications
Anticancer and Antiviral Activities
Compounds related to 4-chloro-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide have shown promising results in anticancer and antiviral activities. Derivatives of this compound have been synthesized and evaluated against various cancer cell lines, including lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancers, showing remarkable activity at low micromolar GI50 levels. Additionally, these compounds have demonstrated potential anti-HIV activity, suggesting their applicability in the prevention and treatment of HIV-1 infection (Sławiński et al., 2012), (Pomarnacka et al., 2003), (De-ju, 2015).
Antibacterial and Antifungal Activities
Several studies have highlighted the antibacterial and antifungal potential of derivatives of this compound. Novel sulfanilamide-derived 1,2,3-triazoles have been synthesized and found to exhibit promising antibacterial potency against various strains, indicating their potential in developing new antibacterial agents (Wang et al., 2010).
Application in Material Sciences
Derivatives of this compound have also found applications in material sciences, particularly in textile treatment. Thiazole azodyes containing the sulfonamide moiety have been used for UV protection and antimicrobial treatment of cotton fabrics, enhancing their practical applications and functionality (Mohamed et al., 2020).
Antimalarial Activity
Research in antimalarial drug development has also involved derivatives of this compound. A rational approach to synthesizing new benzenesulfonamide derivatives with the aim of developing new antimalarial compounds has yielded promising lead compounds for further research in this field (Boechat et al., 2011).
properties
IUPAC Name |
4-chloro-N-[(1-pyridin-3-yltriazol-4-yl)methyl]-3-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClF3N5O2S/c16-14-4-3-12(6-13(14)15(17,18)19)27(25,26)21-7-10-9-24(23-22-10)11-2-1-5-20-8-11/h1-6,8-9,21H,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQIAQECDNOKSCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)N2C=C(N=N2)CNS(=O)(=O)C3=CC(=C(C=C3)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClF3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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